Cas no 125165-72-2 (Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)-)

• Product Name: Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)-
• CAS No: 125165-72-2
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 230949
• PubChem ID: 147867
• Update Time: 2025-04-19

Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)-
• 5-(dimethylamino)-2-phenyldiazenylbenzenesulfonic acid
• 4-Dimethylaminoazobenzene-3-sulfonic acid
• 125165-72-2
• SCHEMBL2938131
• DTXSID701039758
• Benzenesulfonic acid, 5-(dimethylamino)-2-(2-phenyldiazenyl)-

• Inchi： 1S/C14H15N3O3S/c1-17(2)12-8-9-13(14(10-12)21(18,19)20)16-15-11-6-4-3-5-7-11/h3-10H,1-2H3,(H,18,19,20)/b16-15+
• InChI Key： OQZRLRCMRRMUBR-FOCLMDBBSA-N
• SMILES： S(C1=C(C=CC(=C1)N(C)C)/N=N/C1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 305.08355
• Monoisotopic Mass: 305.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.28
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.61
• PSA: 82.33